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Compound of Interest

Compound Name: 2,3-Dimethylphenylthiourea

Cat. No.: B149110 Get Quote

This guide provides immediate and essential safety and logistical information for handling 2,3-
Dimethylphenylthiourea in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Chemical and Physical Properties
A summary of the key quantitative data for 2,3-Dimethylphenylthiourea is presented below.

Property Value Source

CAS Number 55752-58-4 [1][2][3][4]

Molecular Formula C₉H₁₂N₂S [1][5]

Molecular Weight 180.27 g/mol [5]

Appearance
White to beige solid crystalline

powder
Thermo Fisher Scientific SDS

Melting Point 202-204°C (decomposes) [2]

Solubility Low water solubility [1]

Occupational Exposure Limits
There are no established specific occupational exposure limits (OELs) from major regulatory

bodies such as OSHA, NIOSH, or ACGIH for 2,3-Dimethylphenylthiourea.[6][7][8] Therefore,
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it is crucial to handle this compound with care and adhere to the principle of keeping exposure

as low as reasonably achievable (ALARA). General guidance for handling toxic substances

should be followed.

Operational Plan: Step-by-Step Handling
Adherence to a strict operational plan is critical to minimize exposure and ensure safety.

Preparation
Designated Area: All work with 2,3-Dimethylphenylthiourea should be conducted in a

designated area, such as a chemical fume hood, to control airborne particles.[1]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible.

Spill Kit: Have a spill kit containing appropriate absorbent materials and waste containers

readily available.

Personal Protective Equipment (PPE): Before handling, don the required PPE as detailed in

the table below.

Weighing and Transferring
To minimize dust formation, avoid pouring the powder directly.[1]

Use a dedicated, clean spatula for transferring the solid.

Weigh the desired amount of the compound on a weigh boat or paper inside the chemical

fume hood.

Dissolving
If preparing a solution, add the pre-weighed 2,3-Dimethylphenylthiourea to the solvent in a

flask or beaker inside the fume hood.

To ensure a quantitative transfer, rinse the weigh boat or paper with a small amount of the

solvent and add it to the bulk solution.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b149110?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11323~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2007:28:36~~N-(2%203-Dimethylphenyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11323~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2007:28:36~~N-(2%203-Dimethylphenyl
https://www.benchchem.com/product/b149110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the solution until the compound is fully dissolved.

Cleanup
Dispose of all contaminated disposable materials, such as gloves and weigh boats, in the

designated solid hazardous waste container.[9]

Clean all non-disposable equipment with an appropriate solvent in the fume hood.

Wipe down the work surface of the fume hood.

Remove and properly dispose of gloves, and thoroughly wash your hands with soap and

water.[10][11]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory PPE for handling 2,3-Dimethylphenylthiourea,

based on recommendations for this and similar thiourea compounds.[12]
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PPE Category Specifications Rationale

Eye Protection

Chemical safety goggles

meeting EN 166 (EU) or ANSI

Z87.1 (US) standards. A face

shield should be worn for

splash protection.

Protects eyes from splashes

and airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene

rubber). Inspect gloves for any

signs of degradation before

use.

Minimizes the risk of skin

absorption.

Body Protection

A lab coat is mandatory. For

larger quantities or when there

is a significant risk of spillage,

a chemical-resistant apron

should be worn over the lab

coat. Clothing should fully

cover exposed skin.

Provides a barrier against

accidental spills and

contamination of personal

clothing.[11]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used,

especially when handling the

powder outside of a ventilated

enclosure.

Prevents inhalation of harmful

dust.

Disposal Plan
Proper disposal of 2,3-Dimethylphenylthiourea and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: 2,3-Dimethylphenylthiourea and any materials contaminated with it

are to be treated as hazardous waste.[1][13][14]
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Waste Segregation: Do not mix this waste with incompatible materials such as strong acids,

bases, or oxidizing agents.[9]

Containers: Use clearly labeled, sealed, and compatible containers for waste collection.[9]

Solid Waste: Contaminated disposables like gloves, weighing paper, and paper towels

should be collected in a designated solid hazardous waste container.

Liquid Waste: Unused solutions should be collected in a designated liquid hazardous

waste container.

Storage: Store waste containers in a designated satellite accumulation area, away from

general work areas.

Pickup and Disposal: Arrange for the collection and disposal of hazardous waste through

your institution's Environmental Health and Safety (EHS) department.[9] Do not dispose of

this chemical down the drain or in regular trash.[9]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for safely handling and disposing

of 2,3-Dimethylphenylthiourea.
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Caption: Workflow for the safe handling and disposal of 2,3-Dimethylphenylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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